Cas no 1805244-66-9 (3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805244-66-9
• MF: C₇H₃Br₂F₂NO
• MW: 314.909627199173
• CID: 4850712
• Update Time: 2025-11-01

3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C7H3Br2F2NO/c8-4-1-3(2-13)6(9)12-5(4)7(10)11/h1-2,7H
• InChI Key： UMGYPDLPIMEMPP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(N=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805244-66-9)

3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dibromo and difluoromethyl functional groups, makes it a valuable intermediate in the synthesis of complex molecules. The compound's CAS No. 1805244-66-9 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for advanced studies.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in drug discovery and material science. This compound, in particular, is often searched alongside terms like "pyridine aldehyde synthesis" or "difluoromethyl pyridine applications", reflecting its relevance in modern chemistry. Its carboxaldehyde group offers versatile reactivity, enabling cross-coupling reactions and serving as a precursor for heterocyclic frameworks.

The compound's 3,6-dibromo substitution enhances its utility in palladium-catalyzed reactions, a topic frequently explored in academic forums and patent literature. Researchers investigating "C-H activation" or "Suzuki-Miyaura coupling" often encounter this molecule as a building block. Its thermal stability and solubility in common organic solvents further broaden its applicability in scalable synthetic routes.

From an industrial perspective, 3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde aligns with the growing trend of green chemistry initiatives. Its efficient atom economy and potential for catalytic transformations reduce waste generation, addressing environmental concerns raised in recent sustainability-focused research. Analytical techniques like HPLC and NMR are typically employed to verify its purity, a critical factor for reproducibility in medicinal chemistry projects.

Emerging studies highlight its role in developing bioactive molecules targeting enzyme inhibition, with particular interest in kinase modulators. The difluoromethyl moiety's metabolic stability makes this compound valuable for probing structure-activity relationships (SAR) in lead optimization. These attributes contribute to its frequent appearance in literature discussing "privileged scaffolds" for drug design.

Quality control protocols for CAS No. 1805244-66-9 emphasize strict adherence to ICH guidelines, ensuring batch-to-batch consistency for research applications. Storage recommendations typically suggest anhydrous conditions at controlled temperatures, preserving the aldehyde functionality from degradation. These handling procedures are crucial for maintaining the compound's performance in sensitive reactions like reductive amination or Wittig olefination.

In material science contexts, this pyridine derivative has shown promise in developing organic electronic materials, particularly when researchers explore "conjugated systems" for optoelectronic devices. The bromine atoms serve as excellent handles for further functionalization through metal-catalyzed reactions, enabling precise tuning of electronic properties. Such applications align with current searches for "high-performance organic semiconductors" in the renewable energy sector.

The synthetic accessibility of 3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde from commercially available precursors makes it attractive for both academic and industrial laboratories. Recent patent analyses reveal its incorporation in novel crop protection agents, responding to agricultural sector demands for "next-generation pesticides" with improved environmental profiles. This dual applicability in pharma and agro sectors underscores its interdisciplinary importance.

Advanced computational studies utilizing DFT calculations frequently employ this compound as a model system to understand electronic effects of polyhalogenated aromatics. Its well-defined crystallographic parameters facilitate molecular docking simulations, particularly in studies investigating protein-ligand interactions. These computational approaches complement experimental data, creating comprehensive structure-property databases.

As regulatory landscapes evolve, compounds like 3,6-Dibromo-2-(difluoromethyl)pyridine-5-carboxaldehyde undergo rigorous REACH compliance assessments, ensuring safe handling throughout the supply chain. Documentation packages typically include detailed spectroscopic characterization data and stability studies, meeting the stringent requirements of GMP-certified facilities engaged in preclinical development.